Cas no 941956-75-8 (2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941956-75-8
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 5501231
• Update Time: 2025-05-20

2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-[4-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C18H17ClN2O2/c19-14-5-3-13(4-6-14)12-17(22)20-15-7-9-16(10-8-15)21-11-1-2-18(21)23/h3-10H,1-2,11-12H2,(H,20,22)
• InChI Key： PPVUDPJQOUKSIE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C=C1)(=O)CC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide

Introduction to 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide (CAS No. 941956-75-8)

2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide, identified by its CAS number 941956-75-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The compound features a unique structure that combines a 4-chlorophenyl group with a phenylacetamide moiety linked to a 2-oxopyrrolidin-1-yl group. This particular arrangement of functional groups suggests that the molecule may exhibit diverse interactions with biological targets, which is a key consideration in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The phenylacetamide scaffold is known for its presence in several bioactive molecules, including those with analgesic, anti-inflammatory, and neuroprotective properties. The incorporation of the 2-oxopyrrolidin-1-yl group into this scaffold further enhances its potential for biological activity by introducing additional hydrogen bonding capabilities and steric hindrance.

The 4-chlorophenyl substituent in the molecule is another critical feature that may influence its pharmacological properties. Chlorophenyl groups are frequently found in pharmaceuticals due to their ability to enhance lipophilicity and metabolic stability. This substitution pattern can also affect the molecule's interactions with enzymes and receptors, potentially leading to improved binding affinity and selectivity.

Recent studies have highlighted the importance of understanding the structural determinants of molecular interactions in drug design. Computational modeling and experimental techniques have been employed to explore the binding modes of 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide with various biological targets. These studies have provided valuable insights into how modifications at different positions of the molecule can influence its biological activity.

The synthesis of 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2-oxopyrrolidin-1-yl group, in particular, necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

In addition to its potential therapeutic applications, 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide has been explored as a lead compound for drug discovery programs targeting neurological disorders. Preclinical studies have indicated that molecules with similar structural features may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration. These findings have spurred interest in further investigating the biological activities of this compound and related derivatives.

The pharmacokinetic properties of 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide are also an important consideration in its development as a potential drug candidate. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound behaves appropriately within the body. In vitro and in vivo studies have been conducted to assess these properties, providing valuable data for optimizing drug-like characteristics.

The future direction of research on 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-yl)phenylacetamide includes exploring its interactions with novel targets and evaluating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the identification of new therapeutic opportunities.

In conclusion, 2-(4-chlorophenyl)-N-4-(2-oxopyrrolidin-1-y l)phenylacetamide (CAS No. 941956758) represents a promising compound in pharmaceutical research due to its unique structure and potential biological activities. Ongoing studies continue to unravel its pharmacological properties, paving the way for its development into novel therapeutic agents for various diseases.